Cas no 1286710-86-8 (N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide
• CAS No: 1286710-86-8
• MF: C₁₈H₁₃N₃O₅
• MW: 351.312924146652
• CID: 6532816
• PubChem ID: 52416693
• Update Time: 2025-07-15

N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide
• AKOS024528039
• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-oxochromene-2-carboxamide
• N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide
• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-4-oxo-4H-chromene-2-carboxamide
• VU0528645-1
• 1286710-86-8
• F5947-0194

• Inchi： 1S/C18H13N3O5/c1-9-7-12(10(2)24-9)17-20-21-18(26-17)19-16(23)15-8-13(22)11-5-3-4-6-14(11)25-15/h3-8H,1-2H3,(H,19,21,23)
• InChI Key： ZAOOLVLIMHVZOH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2=NN=C(NC(C3=CC(C4C=CC=CC=4O3)=O)=O)O2)=C1C

Computed Properties

• Exact Mass: 351.08552052g/mol
• Monoisotopic Mass: 351.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide

Professional Introduction to Compound with CAS No 1286710-86-8 and Product Name: N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide

The compound with the CAS number 1286710-86-8 and the product name N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The structural composition of this compound incorporates several key heterocyclic moieties, including a 2,5-dimethylfuran unit, a 1,3,4-oxadiazole ring system, and a 4H-chromene scaffold, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic profiles. The N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide structure exhibits promising characteristics that make it a valuable candidate for further investigation. The presence of the 2,5-dimethylfuran moiety contributes to the compound's solubility and bioavailability, while the 1,3,4-oxadiazole ring system is known for its stability and ability to interact with biological targets. The 4H-chromene scaffold further enhances the molecule's potential by providing a platform for various functional modifications that can fine-tune its biological activity.

In the realm of pharmaceutical research, the development of novel compounds that can modulate specific biological pathways is of paramount importance. The N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide has shown preliminary promise in preclinical studies as a potential inhibitor of certain enzymes and receptors involved in inflammatory and oxidative stress pathways. These pathways are implicated in a wide range of diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions. The ability of this compound to interact with these targets suggests its potential as a therapeutic agent.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive chemical modifications to optimize its pharmacological properties. Researchers have been exploring various synthetic strategies to modify the core structure of N-5-(2,5-dimethylfuran-3-y)l)-1,3,4-oxadiazol/22-y/44-ox0-hromo0e/22-ca0rboxamide* without compromising its biological activity. These modifications include alterations to the substituents on the 2,5-dimethylfura, 1,3,44-o*xdiazo*, and 44H-chro*me* rings to enhance binding affinity or improve metabolic stability. Such modifications are crucial for developing compounds that can withstand the rigorous conditions of biological systems while maintaining their therapeutic efficacy.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only streamline the synthesis process but also allow for greater flexibility in introducing functional groups at strategic positions within the molecule. This level of synthetic control is essential for producing derivatives with tailored properties for specific applications.

Recent advancements in computational chemistry have also played a significant role in understanding the interactions between N--55--(225dimethylfuranc33y)l--13--44--oxidiazol22y--44--oxxo44H--chromen22carboxamide* and biological targets. Molecular modeling studies have provided insights into how this compound binds to its intended receptors or enzymes at an atomic level. These insights are invaluable for designing molecules with improved binding affinity and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. The unique structural features of *N--55--(225dimethylfuranc33y)l--13--44--oxidiazol22y--44--oxxo44H--chromen22carboxamide* make it a versatile building block for synthesizing novel materials with enhanced properties such as photoactivity or electronic conductivity. Such materials could find applications in organic electronics, photovoltaics, or even biodegradable polymers where precise molecular design is critical.

In conclusion, N---55---(225dimethylfuranc33y)l---13---44---oxidiazol22y---44---oxxo44H---chromen22carboxamide* (CAS No 1286710----86----8) represents an exciting advancement in chemical biology and pharmaceutical research. Its intricate structure, promising biological activities, and synthetic flexibility make it a valuable candidate for further exploration. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in both drug development and material science endeavors.